Cas no 2229524-78-9 (2-bromo-1-(2,6-dichloropyridin-3-yl)ethan-1-ol)

• Product Name: 2-bromo-1-(2,6-dichloropyridin-3-yl)ethan-1-ol
• CAS No: 2229524-78-9
• MF: C₇H₆BrCl₂NO
• MW: 270.938639163971
• CID: 6019649
• PubChem ID: 165707980
• Update Time: 2025-10-29

2-bromo-1-(2,6-dichloropyridin-3-yl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-bromo-1-(2,6-dichloropyridin-3-yl)ethan-1-ol
• 2229524-78-9
• EN300-1922753

• Inchi： 1S/C7H6BrCl2NO/c8-3-5(12)4-1-2-6(9)11-7(4)10/h1-2,5,12H,3H2
• InChI Key： AFTBLNXYBMNGHO-UHFFFAOYSA-N
• SMILES： BrCC(C1C(=NC(=CC=1)Cl)Cl)O

Computed Properties

• Exact Mass: 268.90098g/mol
• Monoisotopic Mass: 268.90098g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 149
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 33.1Ų

Additional information on 2-bromo-1-(2,6-dichloropyridin-3-yl)ethan-1-ol

Introduction to 2-Bromo-1-(2,6-Dichloropyridin-3-Yl)Ethan-1-Ol (CAS No: 2229524-78-9)

2-Bromo-1-(2,6-dichloropyridin-3-yl)ethan-1-ol, also known by its CAS number CAS No: 2229524-78-9, is a compound of significant interest in the field of organic chemistry. This compound is characterized by its unique structure, which includes a bromine atom attached to a pyridine ring substituted with two chlorine atoms. The presence of the hydroxyl group (-OH) at the ethanamine position adds to its reactivity and makes it a valuable intermediate in various synthetic pathways.

The synthesis of 2-bromo-1-(2,6-dichloropyridin-3-yl)ethan-1-ol involves a series of well-established organic reactions. The starting material is typically a pyridine derivative, which undergoes bromination and chlorination steps to introduce the necessary substituents. Recent advancements in catalytic methods have enabled more efficient and selective synthesis routes, reducing the overall cost and environmental impact of production processes.

One of the most notable applications of this compound is in the field of drug discovery. Researchers have utilized CAS No: 2229524-78-9 as a key intermediate in the synthesis of bioactive molecules. For instance, studies have shown that derivatives of this compound exhibit promising anti-inflammatory and antiviral properties. These findings highlight its potential as a lead compound for developing novel therapeutic agents.

In addition to its role in pharmaceuticals, 2-bromo... has also found applications in materials science. Its ability to undergo various coupling reactions makes it an ideal candidate for constructing advanced materials with tailored properties. Recent research has explored its use in synthesizing polymers with enhanced thermal stability and mechanical strength.

The structural versatility of this compound also extends to its use in organic synthesis as a building block. Its bromine atom serves as an excellent leaving group, facilitating nucleophilic substitutions and other transformations. This property has been exploited in the development of novel synthetic methodologies, such as cross-coupling reactions and ring-forming processes.

From an environmental perspective, understanding the degradation pathways of CAS No: 2... is crucial for assessing its potential impact on ecosystems. Studies have shown that under specific conditions, this compound undergoes hydrolysis to form less hazardous byproducts. These insights are valuable for designing sustainable chemical processes that minimize environmental footprint.

In conclusion, ... remains a pivotal compound in modern organic chemistry due to its diverse applications and structural versatility. Ongoing research continues to uncover new opportunities for leveraging this compound's unique properties across various industries.